N'-[(4-phenylbutanoyl)oxy]-4-pyridinecarboximidamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N'-[(4-phenylbutanoyl)oxy]-4-pyridinecarboximidamide is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic properties. This compound is commonly referred to as PBAPI and has shown promising results in various research studies.
Mechanism of Action
The mechanism of action of PBAPI is not fully understood. However, it has been proposed that PBAPI exerts its therapeutic effects by inhibiting the activity of inflammatory mediators and reducing oxidative stress. PBAPI has also been shown to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
PBAPI has been shown to reduce inflammation and oxidative stress in various in vitro and in vivo studies. It has also been shown to induce apoptosis in cancer cells. In addition, PBAPI has been studied for its potential neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using PBAPI in lab experiments is its ability to inhibit the activity of inflammatory mediators and reduce oxidative stress. However, one of the limitations of using PBAPI is its low solubility in water, which can make it challenging to administer in certain experiments.
Future Directions
There are several future directions for PBAPI research. One potential direction is to study its potential use in the treatment of neurodegenerative diseases. Another potential direction is to investigate its potential use in combination with other therapeutic agents for the treatment of cancer. Additionally, further studies are needed to fully understand the mechanism of action of PBAPI and its potential therapeutic applications.
Synthesis Methods
The synthesis of PBAPI involves the reaction between 4-pyridinecarboximidamide and 4-phenylbutanoyl chloride in the presence of a base. This reaction leads to the formation of N'-[(4-phenylbutanoyl)oxy]-4-pyridinecarboximidamide. The purity of the synthesized compound is confirmed using analytical techniques such as HPLC and NMR spectroscopy.
Scientific Research Applications
PBAPI has been extensively studied for its potential therapeutic applications. It has been shown to have anti-inflammatory and anti-cancer properties. In addition, PBAPI has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
[(Z)-[amino(pyridin-4-yl)methylidene]amino] 4-phenylbutanoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2/c17-16(14-9-11-18-12-10-14)19-21-15(20)8-4-7-13-5-2-1-3-6-13/h1-3,5-6,9-12H,4,7-8H2,(H2,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSUXLXQRBZFEIM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CCCC(=O)ON=C(C2=CC=NC=C2)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)CCCC(=O)O/N=C(/C2=CC=NC=C2)\N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[(Z)-[amino(pyridin-4-yl)methylidene]amino] 4-phenylbutanoate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.